Cas no 652966-03-5 (ATTO 425)

• Product Name: ATTO 425
• CAS No: 652966-03-5
• MF: C₂₂H₂₇NO₆
• MW: 401.452886819839
• CID: 2851025
• PubChem ID: 25164096
• Update Time: 2025-04-21

ATTO 425 Chemical and Physical Properties

Names and Identifiers

• ATTO 425
• ATTO425
• ATTO 425 free acid
• CS-0831159
• DTXSID90648930
• 4-(3-(Ethoxycarbonyl)-6,8,8-trimethyl-2-oxo-7,8-dihydro-2H-pyrano[3,2-g]quinolin-9(6H)-yl)butanoic acid
• HY-W726893
• SCHEMBL10042702
• ATTO 425-2
• 2H-Pyrano[3,2-g]quinoline-9(6H)-butanoic acid, 3-(ethoxycarbonyl)-7,8-dihydro-6,8,8-trimethyl-2-oxo-
• Q27122749
• 4-(3-Ethoxycarbonyl-6,8,8-trimethyl-2-oxo-6,7-dihydropyrano[3,2-g]quinolin-9-yl)butanoic acid
• CHEBI:51783
• 4-[3-(ethoxycarbonyl)-6,8,8-trimethyl-2-oxo-7,8-dihydro-2H-pyrano[3,2-g]quinolin-9(6H)-yl]butanoic acid
• 652966-03-5

• Inchi： 1S/C22H27NO6/c1-5-28-20(26)16-10-14-9-15-13(2)12-22(3,4)23(8-6-7-19(24)25)17(15)11-18(14)29-21(16)27/h9-11,13H,5-8,12H2,1-4H3,(H,24,25)
• InChI Key： WNDDWSAHNYBXKY-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)=CC2C1=CC1=C(C=2)C(C)CC(C)(C)N1CCCC(=O)O)=O

Computed Properties

• Exact Mass: 401.18383758g/mol
• Monoisotopic Mass: 401.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromenopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromenopyridines